Cas no 3682-02-8 (Isohemiphloin)

• Product Name: Isohemiphloin
• CAS No: 3682-02-8
• MF: C₂₁H₂₂O₁₀
• MW: 434.393387317657
• CID: 837452
• PubChem ID: 42607891
• Update Time: 2025-05-04

Isohemiphloin Chemical and Physical Properties

Names and Identifiers

• Isohemiphloin
• 4H-1-Benzopyran-4-one,8-a-Dglucopyranosyl- 2,3-dihydro-5,7-dihydroxy-2- (4-hydroxyphenyl)-,(2S)-
• (1S)-1,5-Anhydro-1-[(2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo- 3,4-dihydro-2H-chromen-8-yl]-D-glucitol
• (S)-8-beta-D-Glucopyranosyl-4',5,7-trihydroxyflavanone
• 8-Glucopyranosyl-4'
• [ "8-Glucopyranosyl-4'", "5", "7-trihydroxyflavanone" ]
• 3682-02-8
• E87196
• Flavanone, 8-beta-D-glucopyranosyl-4',5,7-trihydroxy-, (S)- (8CI); (2S)-8-beta-D-Glucopyranosyl-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• Flavanone C-Hex
• Apigenin 8-C-β-D-glucopyranoside
• 8-C-Glucosylnaringenin
• (2S)-8-beta-D-Glucopyranosyl-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• (1S)-1,5-anhydro-1-[(2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-3,4-dihydro-2H-1-benzopyran-8-yl]-D-glucitol
• (S)-8-b-D-Glucopyranosyl-4',5,7-trihydroxyflavanone
• CS-0024347
• DTXSID001347247
• FS-9840
• Q27149573
• HY-N3479
• SCHEMBL7176077
• (2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-2,3-dihydrochromen-4-one
• CHEBI:80529
• AKOS040761889
• (1S)-1,5-anhydro-1-((2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-3,4-dihydro-2H-1-benzopyran-8-yl)-D-glucitol

• Inchi： 1S/C21H22O10/c22-7-14-17(27)18(28)19(29)21(31-14)16-11(25)5-10(24)15-12(26)6-13(30-20(15)16)8-1-3-9(23)4-2-8/h1-5,13-14,17-19,21-25,27-29H,6-7H2/t13-,14+,17+,18-,19+,21-/m0/s1
• InChI Key： VPQWOQSQAVBHEV-VHLXACGYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1=C(C=C(C2C(C[C@@H](C3C=CC(=CC=3)O)OC1=2)=O)O)O)O)O)O

Computed Properties

• Exact Mass: 434.12100
• Monoisotopic Mass: 434.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų
• XLogP3: -0.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 785.2±60.0 °C at 760 mmHg
• Flash Point: 278.5±26.4 °C
• PSA: 177.14000
• LogP: 0.02480
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

Isohemiphloin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides
• Flavonoids

Additional information on Isohemiphloin

Isohemiphloin and CAS No. 3682-02-8: A Comprehensive Overview of Its Pharmacological Properties, Chemical Structure, and Biomedical Applications

Isohemiphloin, with the CAS No. 3682-02-8, is a naturally occurring flavonoid glycoside that has garnered significant attention in the biomedical research community due to its potential therapeutic applications. This compound, first isolated from the root extract of the medicinal plant Phloiospermum, exhibits a unique chemical structure characterized by a flavone backbone with multiple hydroxyl groups and glycosidic linkages. Recent studies have highlighted its anti-inflammatory, antioxidant, and cytotoxic properties, making it a promising candidate for drug development in various neurodegenerative and oncological disorders.

Isohemiphloin is structurally related to other flavonoid derivatives such as quercetin and kaempferol, but its unique glycosylation pattern contributes to its distinct pharmacological profile. The CAS No. 3682-02-8 compound is primarily composed of a flavone core substituted with multiple hydroxyl groups and a glucoside moiety at the C-3 position. This molecular configuration allows for enhanced solubility and bioavailability, which are critical factors in its therapeutic efficacy. The chemical structure of Isohemiphloin has been extensively studied using mass spectrometry and NMR spectroscopy, providing insights into its metabolic pathways and drug interactions.

Recent pharmacological research has demonstrated that Isohemiphloin exerts its biological effects through multiple molecular targets. One of the key mechanisms involves the inhibition of pro-inflammatory cytokines such as IL-6 and TNF-α, which are implicated in the pathogenesis of chronic inflammatory diseases. Additionally, Isohemiphloin has been shown to modulate oxidative stress by upregulating antioxidant enzymes such as superoxide dismutase and glutathione peroxidase. These findings have been corroborated by in vitro studies and in vivo models, underscoring the therapeutic potential of Isohemiphloin in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Furthermore, Isohemiphloin has been investigated for its anti-cancer properties in recent years. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are critical for cell proliferation and survival. Additionally, Isohemiphloin has been found to suppress angiogenesis by targeting VEGF and angiopoietin-2, which are essential for tumor growth and metastasis. These findings have been supported by recent clinical trials and meta-analyses, highlighting the potential of Isohemiphloin as a novel therapeutic agent in oncology.

Despite its promising biomedical applications, the pharmacokinetics and toxicology of Isohemiphloin remain areas of active research. Studies have shown that Isohemiphloin is primarily metabolized in the liver through glucuronidation and sulfation pathways, resulting in the formation of inactive metabolites. The half-life of Isohemiphloin in vivo is relatively short, which necessitates the development of prodrugs or nanocarriers to enhance its bioavailability and targeted delivery. Additionally, toxicological studies have indicated that Isohemiphloin is generally well-tolerated at low concentrations, but higher doses may lead to liver toxicity and kidney damage, warranting further investigation into its safety profile.

In conclusion, Isohemiphloin, with its CAS No. 3682-02-8, represents a promising candidate for the development of novel therapeutics in biomedical research. Its unique chemical structure and diverse pharmacological activities make it a valuable compound for drug discovery and targeted therapy. Further clinical studies and preclinical trials are needed to fully elucidate its therapeutic potential and safety profile, paving the way for its potential application in the treatment of chronic diseases and oncological conditions.